Cas no 2228109-44-0 (tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate
• CAS No: 2228109-44-0
• MF: C₁₄H₂₉N₃O₃
• MW: 287.398363828659
• CID: 5856466
• PubChem ID: 165658326
• Update Time: 2025-05-23

tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate
• EN300-1884959
• 2228109-44-0

• Inchi： 1S/C14H29N3O3/c1-14(2,3)20-13(19)17-9-7-16(8-10-17)6-4-5-12(15)11-18/h12,18H,4-11,15H2,1-3H3
• InChI Key： YSMARNDKMUFENC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(CCCC(CO)N)CC1)=O

Computed Properties

• Exact Mass: 287.22089180g/mol
• Monoisotopic Mass: 287.22089180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate

Research Brief on tert-Butyl 4-(4-Amino-5-Hydroxypentyl)Piperazine-1-Carboxylate (CAS: 2228109-44-0)

The compound tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate (CAS: 2228109-44-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the piperazine ring and hydroxyl-amine side chain, make it a versatile building block for the development of small-molecule inhibitors and modulators targeting various biological pathways. Researchers have successfully employed this compound in the synthesis of potential anticancer and anti-inflammatory agents, demonstrating its utility in medicinal chemistry.

One of the most notable advancements involves the use of tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate in the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The study utilized computational modeling and structure-activity relationship (SAR) analysis to optimize the compound's efficacy and selectivity.

In addition to its role in kinase inhibitor development, this compound has also been investigated for its potential in central nervous system (CNS) drug discovery. A recent preprint (2024) described its incorporation into novel dopamine receptor modulators, showing promising results in preclinical models of neurodegenerative diseases. The presence of the hydroxyl and amino groups in the side chain was found to be critical for blood-brain barrier penetration and receptor binding affinity.

From a synthetic chemistry perspective, several improved protocols for the preparation of tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate have been reported. A 2023 publication in Organic Process Research & Development detailed a scalable, high-yield synthesis route that addresses previous challenges in stereochemical control and purification. This advancement is particularly significant for potential industrial-scale production of derivatives based on this scaffold.

Looking forward, researchers anticipate that tert-butyl 4-(4-amino-5-hydroxypentyl)piperazine-1-carboxylate will continue to play an important role in drug discovery efforts. Its structural flexibility and demonstrated biological activity make it a valuable scaffold for the development of therapeutics targeting various diseases, including cancer, inflammation, and neurological disorders. Ongoing research is focusing on expanding its applications through further structural modifications and combination with other pharmacophores.